6-Tempo-ATP

• CAS No.: 33913-54-1
• Molecular Formula: C19H32N6O14P3
• Molecular Weight: 661.4 g/mol
• InChI: InChI=1S/C19H32N6O14P3/c1-18(2)5-10(6-19(3,4)25(18)28)23-15-12-16(21-8-20-15)24(9-22-12)17-14(27)13(26)11(37-17)7-36-41(32,33)39-42(34,35)38-40(29,30)31/h8-11,13-14,17,26-27H,5-7H2,1-4H3,(H,32,33)(H,34,35)(H,20,21,23)(H2,29,30,31)/t11-,13-,14-,17-/m1/s1
• InChI Key: LNAVXKBBTGNYFZ-LSCFUAHRSA-N
• SMILES: CC1(CC(CC(N1[O])(C)C)NC2=C3C(=NC=N2)N(C=N3)C4C(C(C(O4)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O)O)C
• Isomeric SMILES: CC1(CC(CC(N1[O])(C)C)NC2=C3C(=NC=N2)N(C=N3)[C@H]4[C@@H]([C@@H]([C@H](O4)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O)O)C
• Synonyms: 6-(2,2,6,6-tetramethylpiperidine-1-oxyl)-adenosine triphosphate; 6-tempo-ATP

Description

6-Tempo-ATP is a chemically modified adenosine triphosphate (ATP) derivative, where a TEMPO (2,2,6,6-Tetramethylpiperidine-1-oxyl) group is covalently attached to the 6-position of the adenine ring. This modification introduces a stable nitroxide radical, enabling applications in electron paramagnetic resonance (EPR) spectroscopy for studying ATP-binding proteins and enzymatic mechanisms . The TEMPO group’s steric and electronic properties distinguish 6-Tempo-ATP from native ATP and other analogs, making it valuable in structural and dynamic studies of biomolecular interactions.

Comparison with Similar Compounds

Comparison with Similar ATP Derivatives

Structural and Functional Differences

The table below compares 6-Tempo-ATP with other ATP analogs:

Compound	Substitution Position	Functional Group	Key Applications	Stability	Enzyme Compatibility
ATP	N/A	None	Energy transfer, kinase substrates	High	High
6-Tempo-ATP	6-position (adenine)	TEMPO radical	EPR studies, redox-sensitive assays	Moderate (radical)	Moderate (steric hindrance)
2-Substituted dATP	2' (ribose)	Variable (e.g., fluorophores)	Polymerase-based synthesis, sequencing	Variable	Low (ribose modification)
8-Azido-ATP	8-position (adenine)	Azide	Photoaffinity labeling, click chemistry	Low (light-sensitive)	Low

Key Findings:

Positional Impact : Modifications at the 6-position (adenine) minimally disrupt ATP’s ribose-phosphate backbone, preserving recognition by some kinases. In contrast, 2'-ribose substitutions (e.g., 2-substituted dATP) hinder polymerase activity .

Functional Group Stability : TEMPO’s radical is stable under physiological conditions but may participate in redox reactions, limiting its use in reducing environments. Azide groups (8-Azido-ATP) require UV activation and are prone to side reactions .

Enzyme Compatibility : 6-Tempo-ATP retains moderate affinity for ATPases and kinases, though TEMPO’s bulkiness reduces binding efficiency compared to native ATP .

Advantages

• EPR Compatibility : The TEMPO radical enables real-time monitoring of ATP-binding events in proteins, such as conformational changes in myosin or G-proteins .
• No Photobleaching: Unlike fluorescent analogs (e.g., BODIPY-ATP), 6-Tempo-ATP avoids photobleaching, making it suitable for long-term experiments.

Limitations

• Redox Sensitivity : TEMPO’s radical can interfere with redox-sensitive systems, necessitating anaerobic conditions in some studies.
• Steric Hindrance : The bulky TEMPO group may block ATP-binding pockets in smaller enzymes.